Cas no 1248216-10-5 (5-Bromo-3-nitro-2-propan-2-yloxypyridine)

• Product Name: 5-Bromo-3-nitro-2-propan-2-yloxypyridine
• CAS No: 1248216-10-5
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• MDL: MFCD14652101
• CID: 2144886
• Update Time: 2025-06-18

5-Bromo-3-nitro-2-propan-2-yloxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-isopropoxy-3-nitropyridine
• 5-bromo-3-nitro-2-(propan-2-yloxy)pyridine
• 5-Bromo-3-nitro-2-propan-2-yloxypyridine

• MDL： MFCD14652101
• Inchi： 1S/C8H9BrN2O3/c1-5(2)14-8-7(11(12)13)3-6(9)4-10-8/h3-5H,1-2H3
• InChI Key： MGVQWQOWZBPANU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 67.9

Additional information on 5-Bromo-3-nitro-2-propan-2-yloxypyridine

5-Bromo-3-nitro-2-propan-2-yloxypyridine (CAS No. 1248216-10-5): An Overview

5-Bromo-3-nitro-2-propan-2-yloxypyridine (CAS No. 1248216-10-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, including the development of novel pharmaceuticals and the synthesis of complex organic molecules.

The molecular structure of 5-Bromo-3-nitro-2-propan-2-yloxypyridine consists of a pyridine ring substituted with a bromo group at the 5-position, a nitro group at the 3-position, and a tert-butyl ether group at the 2-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable intermediate in synthetic pathways.

In recent years, 5-Bromo-3-nitro-2-propan-2-yloxypyridine has been extensively studied for its potential as a building block in the synthesis of bioactive compounds. Research has shown that this compound can be readily transformed into a variety of derivatives through selective functional group manipulations. For instance, the bromo group can be used for cross-coupling reactions to introduce diverse substituents, while the nitro group can be reduced to an amino group, providing access to nitrogen-containing functionalities.

The tert-butyl ether group in 5-Bromo-3-nitro-2-propan-2-yloxypyridine serves as a protecting group for the pyridine nitrogen, which can be selectively deprotected under mild conditions. This feature is particularly useful in multistep syntheses where the protection and deprotection of functional groups are crucial for controlling reactivity and selectivity.

In the context of medicinal chemistry, 5-Bromo-3-nitro-2-propan-2-yloxypyridine has been explored as a scaffold for the design of novel drugs targeting various diseases. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

Beyond its use as an intermediate in drug discovery, 5-Bromo-3-nitro-2-propan-2-yloxypyridine has also found applications in materials science. The unique electronic properties of this molecule make it suitable for use in organic electronics and photovoltaic devices. Researchers have reported that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthesis of 5-Bromo-3-nitro-2-propan-2-yloxypyridine typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, nitration steps, and ether formation reactions. Advances in catalytic methods have further optimized these processes, making them more efficient and environmentally friendly.

To ensure the safety and efficacy of products derived from 5-Bromo-3-nitro-2-propan-2-yloxypyridine, rigorous quality control measures are essential. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to characterize the compound and its derivatives. These methods help to verify structural integrity and purity, which are critical parameters for both research and industrial applications.

In conclusion, 5-Bromo-3-nitro-2-propan-2-yloxypyridine (CAS No. 1248216-10-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on new drug candidates, advanced materials, and complex organic molecules. As ongoing research continues to uncover new applications and optimizations for this compound, its importance in modern chemistry is likely to grow even further.